2-Cyano-5-nitrobenzofuran

• Molecular Formula: C9H4N2O3
• Molecular Weight: 188.14 g/mol
• IUPAC Name: 5-nitro-1-benzofuran-2-carbonitrile
• InChI: InChI=1S/C9H4N2O3/c10-5-8-4-6-3-7(11(12)13)1-2-9(6)14-8/h1-4H
• InChI Key: UNXBDLCRIKLANK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C=C(O2)C#N

Description

2-Cyano-5-nitrobenzofuran is a useful research compound. Its molecular formula is C9H4N2O3 and its molecular weight is 188.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A heterogeneous solution of 2-aminocarbonyl-5-nitrobenzofuran (0.206 g, 1 mmol) in POCl3 (5 mL) was heated at 100° C. for 24 to give a clear solution. The resulting clear solution was carefully poured over ice-water to give a solid mass which was isolated by filtration followed by washing with water to give 2-cyano-5-nitrobenzofuran. 1H NMR (DMSO-d6): δ 8.80 (d, 1H; J=2.4 Hz), 8.42 (dd, 1H, J=2.7 and 9.0 Hz), 8.27 (s, 1H), 7.99 (d, 1H, J=8.7 Hz); LCMS: purity: 98%, MS (m/e): 189 (MH+).